4-Oxobutanoate

• Molecular Formula: C4H5O3-
• Molecular Weight: 101.08 g/mol
• IUPAC Name: 4-oxobutanoate
• InChI: InChI=1S/C4H6O3/c5-3-1-2-4(6)7/h3H,1-2H2,(H,6,7)/p-1
• InChI Key: UIUJIQZEACWQSV-UHFFFAOYSA-M
• SMILES: C(CC(=O)[O-])C=O

Description

4-Oxobutanoate, also known as succinate semialdehyde, is an organic compound with the molecular formula C4H5O3. It is the conjugate base of 4-oxobutanoic acid and is a key intermediate in various biochemical pathways. This compound is characterized by the presence of a ketone group and a carboxylate group, making it a versatile molecule in both synthetic and biological contexts .

Scientific Research Applications

4-Oxobutanoate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: In biological systems, this compound is involved in the metabolism of amino acids and is a precursor to gamma-aminobutyric acid (GABA), an important neurotransmitter.

Medicine: It has potential therapeutic applications due to its role in metabolic pathways and its ability to modulate neurotransmitter levels.

Industry: This compound is used in the production of biodegradable plastics and as a building block for various chemical products.

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Oxobutanoate can be synthesized through several methods. One common approach involves the oxidation of 4-hydroxybutanoate using oxidizing agents such as potassium permanganate or chromium trioxide. The reaction typically occurs under acidic conditions to facilitate the oxidation process .

Another method involves the hydrolysis of 4-oxobutanoyl chloride in the presence of water or a weak base. This reaction yields this compound and hydrochloric acid as by-products .

Industrial Production Methods

In industrial settings, this compound is often produced through the microbial fermentation of glucose. Specific strains of bacteria, such as Escherichia coli, are engineered to convert glucose into this compound through a series of enzymatic reactions. This method is advantageous due to its sustainability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

4-Oxobutanoate undergoes various chemical reactions, including:

Oxidation: It can be further oxidized to succinate using oxidizing agents like hydrogen peroxide or potassium dichromate.

Reduction: Reduction of this compound using reducing agents such as sodium borohydride or lithium aluminum hydride yields 4-hydroxybutanoate.

Substitution: The carboxylate group can undergo nucleophilic substitution reactions with alkyl halides to form esters.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Alkyl halides, alcohols.

Major Products

Oxidation: Succinate.

Reduction: 4-Hydroxybutanoate.

Substitution: Various esters depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 4-oxobutanoate involves its role as an intermediate in metabolic pathways. It is converted to succinate semialdehyde by the enzyme succinate semialdehyde dehydrogenase. This reaction is crucial in the metabolism of gamma-aminobutyric acid (GABA) and the tricarboxylic acid cycle .

Comparison with Similar Compounds

Similar Compounds

Succinic Acid: Similar in structure but lacks the ketone group.

4-Hydroxybutanoate: Similar but contains a hydroxyl group instead of a ketone group.

Gamma-Aminobutyric Acid (GABA): A neurotransmitter derived from 4-oxobutanoate.

Uniqueness

This compound is unique due to its dual functionality as both a ketone and a carboxylate. This dual functionality allows it to participate in a wide range of chemical reactions and metabolic pathways, making it a versatile and valuable compound in various fields of research and industry .

Synthesis routes and methods I

Procedure details

100 Mg. of 4-(8-methoxy-6,11-dihydrodibenzo-[b.e.]-thiepin-11-one-3-yl)-4-oxobutyric acid in 10 ml. of benzene is treated with 60 mg. of piperidine. The solution obtained is allowed to stand for one hour and the crystalline material which forms is filtered, washed with ether and air dried to yield piperidinium 4-(8-methoxy-6,11-dihydrodibenzo-[b.e.]-thiepin-11-one-3-yl)-4-oxobutyrate.

Synthesis routes and methods II

Procedure details

100 Mg. of 4-(6,11-dihydrodibenzo-[b.e.]-thiepin-11-one-3-yl)-4-oxobutyric acid in 15 ml. of hot benzene is treated with 60 mg. of isopropyl amine. The solution is allowed to cool to room temperature and the product is filtered off, washed with ether and dried to yield isopropylammonium 4-(6,11-dihydrodibenzo-[b.e.]-thiepin-11-one-3-yl)-4-oxobutyrate.